Cas no 929031-44-7 (4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane
• CAS No: 929031-44-7
• MF: C₁₆H₂₃BO₂
• MW: 258.163625001907
• MDL: MFCD22494426
• CID: 5233038
• PubChem ID: 58093582
• Update Time: 2026-03-08

4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydro-1-naphthalenyl)-
• 5,6,7,8-Tetrahydronaphthalene-1-boronic acid pinacol ester
• 4,4,5,5-Tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane

• MDL： MFCD22494426
• Inchi： 1S/C16H23BO2/c1-15(2)16(3,4)19-17(18-15)14-11-7-9-12-8-5-6-10-13(12)14/h7,9,11H,5-6,8,10H2,1-4H3
• InChI Key： ZEQMAKMHBSNXHC-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C2C(CCCC2)=CC=C1

Additional information on 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(5,6,7,8-Tetrahydronaphthalen-1-yl)-1,3,2-Dioxaborolane: A Comprehensive Overview

The compound 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane (CAS No. 929031-44-7) is a highly specialized boron-containing organic compound that has garnered significant attention in the fields of materials science and organic synthesis. This compound is notable for its unique structural features and its potential applications in advanced materials and catalytic systems. In this article, we will delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

Structural Insights: The molecular structure of 4,4,5,5-tetramethyl-2-(5,6,7,8-tetrahydronaphthalen-1-yl)-1,3,2-dioxaborolane is characterized by a dioxaborolane ring system fused with a tetramethyl group and a tetrahydronaphthalene moiety. The dioxaborolane ring (a five-membered ring containing two oxygen atoms and one boron atom) is a key feature of this compound. The tetramethyl substitution pattern provides steric bulk around the boron center, which can influence reactivity and stability. The tetrahydronaphthalene group introduces aromaticity and conjugation into the molecule. This combination of functional groups makes the compound versatile for various chemical transformations.

Synthesis Methods: The synthesis of 4,4,5-tetramethyl-dioxaborolane derivatives typically involves the use of organoboron reagents and transition metal catalysts. Recent advancements in cross-coupling reactions have enabled the efficient construction of such complex structures. For instance, the Suzuki-Miyaura coupling reaction has been employed to assemble the tetrahydronaphthalene moiety with the dioxaborolane core. Researchers have also explored alternative routes using palladium-free catalysts to enhance sustainability and reduce costs.

Applications in Materials Science: One of the most promising applications of 4-tetramethyl-dioxaborolane compounds lies in their use as precursors for advanced materials such as boron nitride nanotubes (BNNTs). BNNTs are highly sought after for their exceptional mechanical strength and thermal stability. By incorporating tailored substituents like tetramethyl groups and tetrahydronaphthalene moieties into the precursor molecules (tetramethyl-dioxaborolane derivatives), scientists can control the growth parameters of BNNTs during synthesis.

Recent Research Findings: Recent studies have focused on optimizing the properties of tetramethyl-dioxaborolane-based materials for specific applications. For example:

• Researchers have demonstrated that tetramethyl-dioxaborolane derivatives can serve as effective templates for synthesizing porous carbon materials with high surface area.
• Investigations into the electronic properties of these compounds have revealed their potential as semiconducting materials in organic electronics.
• New insights into their catalytic activity have emerged from studies using tetramethyl-dioxaborolane complexes as Lewis acids in asymmetric catalysis.

These findings underscore the versatility of tetramethyl-dioxaborolane compounds across multiple disciplines and highlight their potential to drive innovation in materials science and organic synthesis.

In conclusion, 929031-44-7 (the CAS number for 4-tetramethyl-dioxaborolane derivatives) represents a class of compounds with immense potential for advancing modern chemistry. As research continues to uncover new applications and optimize synthetic methods for these compounds (tetramethyl-dioxaborolane derivatives, tetrahedron-based dioxaborolanes, etc.), we can expect to see groundbreaking developments in fields ranging from nanotechnology to sustainable energy solutions.